4’-O-Demethyl Griseofulvin
4’-O-Demethyl Griseofulvin
Brand Name:
Vulcanchem
CAS No.:
1158186-19-6
VCID:
VC0123142
InChI:
InChI=1S/C16H15ClO6/c1-7-4-8(18)5-11(19)16(7)15(20)12-9(21-2)6-10(22-3)13(17)14(12)23-16/h5-7,19H,4H2,1-3H3/t7-,16+/m1/s1
SMILES:
CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)O
Molecular Formula:
C16H15ClO6
Molecular Weight:
338.74 g/mol
4’-O-Demethyl Griseofulvin
CAS No.: 1158186-19-6
Reference Standards
VCID: VC0123142
Molecular Formula: C16H15ClO6
Molecular Weight: 338.74 g/mol
| CAS No. | 1158186-19-6 |
|---|---|
| Product Name | 4’-O-Demethyl Griseofulvin |
| Molecular Formula | C16H15ClO6 |
| Molecular Weight | 338.74 g/mol |
| IUPAC Name | (2S,5'R)-7-chloro-3'-hydroxy-4,6-dimethoxy-5'-methylspiro[1-benzofuran-2,4'-cyclohex-2-ene]-1',3-dione |
| Standard InChI | InChI=1S/C16H15ClO6/c1-7-4-8(18)5-11(19)16(7)15(20)12-9(21-2)6-10(22-3)13(17)14(12)23-16/h5-7,19H,4H2,1-3H3/t7-,16+/m1/s1 |
| Standard InChIKey | KUTVEHNZHKAAAO-QZTNRIJFSA-N |
| Isomeric SMILES | C[C@@H]1CC(=O)C=C([C@]12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)O |
| SMILES | CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)O |
| Canonical SMILES | CC1CC(=O)C=C(C12C(=O)C3=C(O2)C(=C(C=C3OC)OC)Cl)O |
| Synonyms | (1’S,6’R)-7-Chloro-4’-hydroxy-4,6-dimethoxy-6’-methyl-spiro[benzofuran-2(3H),1’-[3]cyclohexene]-2’,3-dione |
| PubChem Compound | 15086460 |
| Last Modified | Nov 11 2021 |
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